(4-Bromophenyl)(4-methylpiperazin-1-yl)methanethione
Overview
Description
“(4-Bromophenyl)(4-methylpiperazin-1-yl)methanethione” is an organic compound . It belongs to the class of organic compounds known as benzenesulfonamides, which are organic compounds containing a sulfonamide group that is S-linked to a benzene ring .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature. For instance, the novel compound 2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione is obtained in good yield via a three-step protocol . The product’s structure is assigned by HRMS, IR, 1H and 13C NMR experiments .Molecular Structure Analysis
The molecular formula of “(4-Bromophenyl)(4-methylpiperazin-1-yl)methanethione” is C12H15BrN2S . Its average mass is 299.230 Da and its monoisotopic mass is 298.013916 Da .Scientific Research Applications
Organic Synthesis
The compound is utilized in organic synthesis, particularly in the formation of Mannich bases . These bases are crucial intermediates in the synthesis of various biologically active molecules. The Mannich reaction is a key step in incorporating the piperazine structure into compounds, which can enhance the pharmacokinetic properties of drugs .
Pharmaceutical Applications
Due to the presence of the piperazine moiety, this compound finds extensive use in pharmaceuticals. Piperazine derivatives are known for their therapeutic potential in treating a range of diseases, including antihistamines , antiparasitic , antifungal , antibacterial , antiviral , antipsychotic , antidepressant , anti-inflammatory , anticoagulant , antitumor , and antidiabetic conditions .
Neurodegenerative Disease Treatment
The piperazine ring is a component in potential treatments for neurodegenerative diseases such as Parkinson’s and Alzheimer’s . Research indicates that modifications to the piperazine structure can lead to compounds that may positively affect the treatment of these diseases .
Antibacterial Activity
Some derivatives of the compound have shown promising results in antibacterial activity. This makes it a candidate for further research in developing new antibacterial agents that could be more effective against resistant strains of bacteria .
Metal Ion Sensing
Derivatives of this compound have been used as probes in the detection of metal ions like Fe3+ in aqueous solutions. The high selectivity and sensitivity of these probes make them valuable in environmental monitoring and industrial applications .
Chemical Genomics
In chemical genomics, this compound has been used as a ligand to study its interaction with various proteins. The affinity data obtained from such studies can help in understanding the biological pathways and designing targeted therapies .
Mechanism of Action
Target of Action
Compounds with a piperazine moiety are known to interact with a variety of disease states, such as antihistamines, antiparasitic, antifungal, antibacterial, antiviral, antipsychotic, antidepressant, anti-inflammatory, anticoagulant, antitumor, and antidiabetic drugs .
Mode of Action
It is known that piperazine derivatives can modulate the pharmacokinetic properties of a drug substance .
Biochemical Pathways
Piperazine derivatives are known to be involved in a variety of biochemical pathways due to their broad spectrum of biological activity .
Pharmacokinetics
It is known that the piperazine moiety can positively modulate the pharmacokinetic properties of a drug substance .
Result of Action
Piperazine derivatives have been found to exhibit a wide range of biological activities, including antibacterial activity .
properties
IUPAC Name |
(4-bromophenyl)-(4-methylpiperazin-1-yl)methanethione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrN2S/c1-14-6-8-15(9-7-14)12(16)10-2-4-11(13)5-3-10/h2-5H,6-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BFTBHIVUVWYCHD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=S)C2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-Bromophenyl)(4-methylpiperazin-1-yl)methanethione | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-Methyl-1-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine](/img/structure/B481314.png)
![2-{[4-amino-5-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B481320.png)
![2-{[5-(4-chlorophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B481330.png)
![3-(2-chlorophenyl)-6-(3-methoxybenzylidene)[1,3]thiazolo[2,3-c][1,2,4]triazol-5(6H)-one](/img/structure/B481337.png)
![4'-(4-methylphenyl)-3,4,4',5'-tetrahydrospiro[naphthalene-2,3'-(3'H)-pyrazole]-1(2H)-one](/img/structure/B481355.png)
![2-[3-fluoro(methylsulfonyl)anilino]-N-[4-(1-piperidinylsulfonyl)phenyl]acetamide](/img/structure/B481381.png)
![1-{2-[4-(2-methoxyphenyl)-1-piperazinyl]-2-oxoethyl}benzo[cd]indol-2(1H)-one](/img/structure/B481401.png)
![2-(2-oxobenzo[cd]indol-1(2H)-yl)-N-(3-pyridinylmethyl)acetamide](/img/structure/B481433.png)
![N-(2-Cyclohex-1-enyl-ethyl)-2-(2-oxo-2H-benzo[cd]indol-1-yl)-acetamide](/img/structure/B481451.png)
![2-[(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-4-fluoroanilino]-N-(2-pyridinylmethyl)acetamide](/img/structure/B481460.png)
![1-{2-[4-(3-chlorophenyl)-1-piperazinyl]-2-oxoethyl}benzo[cd]indol-2(1H)-one](/img/structure/B481468.png)